Methyl 4-bromo-3-isothiocyanatobenzoate

• IUPAC Name: methyl 4-bromo-3-isothiocyanatobenzoate
• InChI: InChI=1S/C9H6BrNO2S/c1-13-9(12)6-2-3-7(10)8(4-6)11-5-14/h2-4H,1H3
• InChI Key: LPWRGVDYJMRDBP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Br)N=C=S
• Molecular Formula: C9H6BrNO2S
• Molecular Weight: 272.12 g/mol

Description

“Methyl 4-bromo-3-isothiocyanatobenzoate” is a chemical compound with the CAS Number: 2253632-72-1. It has a molecular weight of 272.12. The IUPAC name for this compound is “methyl 4-bromo-3-isothiocyanatobenzoate” and its InChI Code is 1S/C9H6BrNO2S/c1-13-9(12)6-2-3-7(10)8(4-6)11-5-14/h2-4H,1H3.

Molecular Structure Analysis

The molecular structure of “Methyl 4-bromo-3-isothiocyanatobenzoate” can be represented by the InChI Code: 1S/C9H6BrNO2S/c1-13-9(12)6-2-3-7(10)8(4-6)11-5-14/h2-4H,1H3. This indicates that the molecule consists of a methyl group (CH3), a bromine atom (Br), an isothiocyanate group (N=C=S), and a benzoate group (C6H5COO).

Physical And Chemical Properties Analysis

“Methyl 4-bromo-3-isothiocyanatobenzoate” has a molecular weight of 272.12. Unfortunately, other specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Thermodynamics and Solubility

• The thermodynamics of similar compounds, such as bromobenzoic acids, have been studied extensively. For instance, Zherikova et al. (2016) analyzed the vapor pressures and melting temperatures of isomeric bromo-methylbenzoic acids. Their research provides insights into the structure-property relationships, specifically regarding sublimation, fusion, and solubility, which are crucial for understanding the behavior of compounds like Methyl 4-bromo-3-isothiocyanatobenzoate in various conditions (Zherikova et al., 2016).

Synthesis and Structural Analysis

• The synthesis of related compounds, such as Methyl 4-bromo-2-methoxybenzoate, has been detailed in studies like the one by Chen Bing-he (2008). This research provides a methodological framework that could be relevant for synthesizing and purifying Methyl 4-bromo-3-isothiocyanatobenzoate (Chen Bing-he, 2008).
• Studies on bromophenol derivatives from red algae, as explored by Zhao et al. (2004), demonstrate the potential biomedical applications of similar compounds, which could extend to Methyl 4-bromo-3-isothiocyanatobenzoate (Zhao et al., 2004).

Photodynamic Therapy Applications

• Research on zinc phthalocyanine derivatives by Pişkin et al. (2020), which involve similar bromo- and methoxy- substituted molecules, indicates the potential of Methyl 4-bromo-3-isothiocyanatobenzoate in photodynamic therapy, particularly for cancer treatment (Pişkin et al., 2020).

Molecular Properties and Interactions

• Sharfalddin et al. (2020) conducted a detailed analysis of methyl 4-hydroxybenzoate, highlighting the importance of understanding molecular interactions and properties for compounds like Methyl 4-bromo-3-isothiocyanatobenzoate (Sharfalddin et al., 2020).

Mechanism of Action

Mode of Action

The bromine atom might also play a role in its reactivity, possibly through electrophilic aromatic substitution reactions .

Biochemical Pathways

Isothiocyanates are known to modulate several signaling pathways, including those involved in inflammation and apoptosis .

Result of Action

Based on the known effects of isothiocyanates, it could potentially induce apoptosis or inhibit inflammation .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of Methyl 4-bromo-3-isothiocyanatobenzoate . For example, the reactivity of the isothiocyanate group could be affected by pH, and the stability of the compound could be influenced by temperature.